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Compound of Interest

Compound Name:
2-Amino-6-fluoro-3-

methylquinoline

Cat. No.: B1285036 Get Quote

Technical Guide: 2-Amino-6-fluoro-3-
methylquinoline (CAS 203506-28-9)
For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-6-fluoro-3-methylquinoline is a fluorinated heterocyclic building block with potential

applications in pharmaceutical research and medicinal chemistry. Its structure suggests its

utility as a key intermediate in the synthesis of more complex molecules with potential

therapeutic activities, such as antimicrobial or anticancer agents. This document provides a

summary of the currently available technical information for this compound.

Core Properties
The fundamental physicochemical properties of 2-Amino-6-fluoro-3-methylquinoline are

summarized below. This data is compiled from various chemical supplier specifications.
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Property Value Source

CAS Number 203506-28-9 [1][2]

Molecular Formula C₁₀H₉FN₂ [1][2]

Molecular Weight 176.19 g/mol [1][2]

Physical Form Solid [1]

Purity ≥97% (typical) [2]

InChI

1S/C10H9FN2/c1-6-4-7-5-

8(11)2-3-9(7)13-10(6)12/h2-

5H,1H3,(H2,12,13)

[1]

InChI Key
OJCJWHJZMUWTEI-

UHFFFAOYSA-N
[1]

SMILES Cc1cc2cc(F)ccc2nc1N [1]

Safety and Handling
This compound is classified as hazardous. The following table summarizes the key safety

information. Users should always consult the full Safety Data Sheet (SDS) before handling.
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Hazard Classification Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Serious Eye Damage/Eye

Irritation
H318 Causes serious eye damage

Signal Word Danger

Precautionary Statements P280

Wear protective

gloves/protective clothing/eye

protection/face protection

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Storage Class 11 Combustible Solids

WGK (Water Hazard Class) 3

Experimental Data and Protocols
As of the date of this document, specific experimental protocols for the synthesis, purification,

and detailed characterization of 2-Amino-6-fluoro-3-methylquinoline are not readily available

in the public scientific literature. Commercial suppliers typically provide a certificate of analysis

with batch-specific purity data, but the synthetic routes are often proprietary.

Similarly, no peer-reviewed studies detailing the biological evaluation of this specific compound,

including its mechanism of action or associated signaling pathways, have been identified. The

suggested uses in antimicrobial and anticancer research are based on the general activities of

the quinoline scaffold.

Logical Workflow for Potential Application
Given its role as a chemical intermediate, a logical workflow for its application in drug discovery

can be conceptualized. The following diagram illustrates a general process from a starting

material to a potential drug candidate.
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Caption: A generalized workflow for utilizing 2-Amino-6-fluoro-3-methylquinoline in drug

discovery.

This whitepaper serves as a guide to the currently available information on 2-Amino-6-fluoro-
3-methylquinoline (CAS 203506-28-9). Further research and publication are needed to fully

elucidate its properties, synthetic methodologies, and potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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